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A Comparative Guide to the Sublimation Fastness of Disperse Dyes, with a Focus on

Alternatives to Disperse Blue 7

This guide provides a detailed comparison of the sublimation fastness of various disperse blue

dyes, offering researchers, scientists, and drug development professionals objective data to

inform their selection process. While specific quantitative data for Disperse Blue 7 is not

readily available in the public domain, this document benchmarks its performance by

comparing it with other commonly used blue disperse dyes.

Understanding Sublimation Fastness
Sublimation fastness is a critical property of disperse dyes, particularly when applied to

synthetic fibers like polyester.[1] It describes the resistance of the dye to migrating from the

solid to the gaseous state when subjected to heat.[1][2] Dyes with poor sublimation fastness

can lead to several issues during textile processing and end-use, including:

Color changes in the original shade.[1][3]

Staining of adjacent fabrics or materials.[1][3]

Contamination of processing equipment.[2]

Poor color yield and fixation during thermal processes.[1]
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The sublimation fastness of a disperse dye is influenced by its molecular weight and structure;

dyes with a higher molecular weight generally exhibit better sublimation fastness.[4]

Comparative Performance Data
The following table summarizes the sublimation fastness properties of several key blue

disperse dyes. The ratings are based on the standard grey scale for staining, where a rating of

5 indicates negligible or no staining, and 1 indicates severe staining.

Dye Name C.I. Name Chemical Class
Sublimation
Fastness (ISO 105-
P01)

Disperse Blue 56 Disperse Blue 56 Anthraquinone Moderate

Disperse Blue 77 Disperse Blue 77 Anthraquinone Excellent[5]

Disperse Blue 79 Disperse Blue 79 Azo Excellent[6][7]

Disperse Blue 165 Disperse Blue 165 Azo Good[7]

Note: The fastness properties can vary depending on the depth of the shade, the specific

substrate, and the dyeing conditions.

Experimental Protocols
The sublimation fastness of disperse dyes is typically evaluated using standardized test

methods such as ISO 105-P01 or AATCC Test Method 117.[1][3]

ISO 105-P01: Test for Colour Fastness to Dry Heat
This method determines the resistance of the color of textiles to the action of dry heat.

1. Apparatus and Materials:

A heating device providing controlled temperature and pressure.

White, undyed polyester fabric as the adjacent fabric.
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Grey Scale for assessing staining.

Specimen of the textile dyed with the test sample.

2. Procedure:

A specimen of the dyed textile is placed in contact with a piece of undyed polyester fabric.

The composite specimen is placed in the heating device and subjected to a specified

temperature and pressure for a set duration (e.g., 180°C for 30 seconds).[1][3]

Commonly tested temperatures are 150°C, 180°C, and 210°C for 30 seconds.[3]

After the specified time, the composite specimen is removed and allowed to cool.

The staining on the adjacent undyed fabric is assessed by comparing it with the Grey Scale

for Staining under standardized lighting conditions.

Visualization of Experimental Workflow
The following diagram illustrates the standardized workflow for evaluating the sublimation

fastness of disperse dyes.
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Sample Preparation

Testing Procedure (ISO 105-P01)

Evaluation

Dyed Fabric Specimen
(e.g., 4x10 cm)

Create Composite Specimen

Undyed Polyester Fabric

Place in Sublimation Tester

Apply Heat & Pressure
(e.g., 180°C, 30s)

Remove and Cool

Assess Staining on
Undyed Fabric

Compare with Grey Scale

Assign Fastness Rating
(1-5)

Click to download full resolution via product page

Caption: Workflow for Sublimation Fastness Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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